Cas no 723761-32-8 (P-(2E)-3-Cyano-2-methyl-2-propen-1-ylphosphonic Acid Diphenyl Ester)
723761-32-8 structure
Product Name:P-(2E)-3-Cyano-2-methyl-2-propen-1-ylphosphonic Acid Diphenyl Ester
CAS No:723761-32-8
MF:C17H16NO3P
MW:313.287605285645
CID:1074775
PubChem ID:24795665
Update Time:2025-04-20
P-(2E)-3-Cyano-2-methyl-2-propen-1-ylphosphonic Acid Diphenyl Ester Chemical and Physical Properties
Names and Identifiers
-
- P-[(2E)-3-Cyano-2-methyl-2-propen-1-yl]phosphonic Acid Diphenyl Ester
- diphenyl (3-cyano-2-methylprop-2-enyl)phosphonate
- (E)-4-diphenoxyphosphoryl-3-methylbut-2-enenitrile
- 723761-32-8
- 3-Methyl-4-(diphenoxyphosphinyl)-2-butenenitrile
- P-(2E)-3-Cyano-2-methyl-2-propen-1-ylphosphonic Acid Diphenyl Ester
-
- Inchi: 1S/C17H16NO3P/c1-15(12-13-18)14-22(19,20-16-8-4-2-5-9-16)21-17-10-6-3-7-11-17/h2-12H,14H2,1H3/b15-12+
- InChI Key: BSYIWTSEFXVTPC-NTCAYCPXSA-N
- SMILES: P(C/C(=C/C#N)/C)(=O)(OC1C=CC=CC=1)OC1C=CC=CC=1
Computed Properties
- Exact Mass: 313.08678037g/mol
- Monoisotopic Mass: 313.08678037g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 444
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 59.3Ų
P-(2E)-3-Cyano-2-methyl-2-propen-1-ylphosphonic Acid Diphenyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C987590-10mg |
P-[(2E)-3-Cyano-2-methyl-2-propen-1-yl]phosphonic Acid Diphenyl Ester |
723761-32-8 | 10mg |
$201.00 | 2023-05-18 | ||
| TRC | C987590-25mg |
P-[(2E)-3-Cyano-2-methyl-2-propen-1-yl]phosphonic Acid Diphenyl Ester |
723761-32-8 | 25mg |
$402.00 | 2023-05-18 | ||
| TRC | C987590-100mg |
P-[(2E)-3-Cyano-2-methyl-2-propen-1-yl]phosphonic Acid Diphenyl Ester |
723761-32-8 | 100mg |
$1298.00 | 2023-05-18 |
P-(2E)-3-Cyano-2-methyl-2-propen-1-ylphosphonic Acid Diphenyl Ester Related Literature
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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